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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789 Get Quote

Technical Support Center: SKF-82958
Hydrobromide
This technical support center provides researchers, scientists, and drug development

professionals with essential information for validating the purity and activity of SKF-82958
hydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is SKF-82958 hydrobromide and what is its primary mechanism of action?

SKF-82958 hydrobromide is a potent and selective full agonist for the dopamine D1 receptor.

[1][2][3] Its primary mechanism of action is to bind to and activate D1 receptors, leading to the

stimulation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP)

levels.[1][2][4] It displays significantly higher affinity for D1 receptors over D2 receptors.[1][2][4]

Q2: What is the expected purity of SKF-82958 hydrobromide from commercial suppliers?

Commercial batches of SKF-82958 hydrobromide typically have a purity of ≥95%.[4]

However, purities of ≥98% and even up to 99.53% have also been reported.[1][5] It is crucial to

verify the purity of each batch upon receipt.

Q3: How should SKF-82958 hydrobromide be stored?
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For long-term storage, SKF-82958 hydrobromide powder should be stored at 4°C, sealed,

and protected from moisture.[1][6] Some suppliers recommend storing the lyophilized form at

-20°C and desiccated, which can be stable for up to 36 months.[7] Stock solutions should be

stored at -20°C or -80°C.[1][7] To avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution.[7]

Q4: What are the recommended solvents for dissolving SKF-82958 hydrobromide?

SKF-82958 hydrobromide is soluble in DMSO (≥ 100 mg/mL) and water (with gentle

warming).[1][4] For in vivo studies, specific formulations using vehicles like a combination of

DMSO, PEG300, Tween-80, and saline have been described.[1]

Q5: What are the key parameters to confirm the activity of SKF-82958 hydrobromide?

The biological activity of SKF-82958 hydrobromide can be confirmed by its binding affinity to

the dopamine D1 receptor and its functional agonistic effect. Key parameters include its binding

affinity (K₀.₅) of approximately 4 nM for the D1 receptor and its potency (EC₅₀) in stimulating

adenylyl cyclase, which is around 491 nM in rat striatal membranes.[1][2][4]
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Issue Possible Cause Recommended Solution

Inconsistent or no biological

effect observed

Compound degradation:

Improper storage or handling.

Ensure the compound has

been stored correctly,

protected from light and

moisture. Prepare fresh stock

solutions.

Low purity: The actual purity of

the compound is lower than

specified.

Verify the purity of your batch

using HPLC analysis (see

protocol below).

Incorrect

dosage/concentration: The

concentration used is outside

the effective range.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific assay.

Cell line/tissue preparation

issues: The cells or tissues

used are not responsive to D1

receptor agonism.

Use a validated cell line

expressing the D1 receptor or

fresh, properly prepared tissue.

Confirm receptor expression

levels.

Precipitation of the compound

in solution

Low solubility in the chosen

solvent/buffer: The

concentration exceeds the

solubility limit.

Gently warm the solution as

SKF-82958 hydrobromide's

solubility in water can be

improved with warming.[4] For

aqueous buffers, consider

preparing a concentrated stock

in DMSO and then diluting it

into the final buffer.

pH of the buffer: The pH of the

solution may affect the

solubility of the compound.

Check and adjust the pH of

your experimental buffer.

Variability between

experimental replicates

Inaccurate pipetting: Errors in

preparing serial dilutions or

adding the compound to

assays.

Calibrate your pipettes

regularly. Use precise pipetting

techniques.
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Incomplete dissolution: The

compound is not fully

dissolved in the stock solution.

Ensure the compound is

completely dissolved by

vortexing or brief sonication

before making further dilutions.

Data Presentation
Table 1: Purity and Physicochemical Properties of SKF-82958 Hydrobromide

Parameter Value Reference

Typical Purity ≥95% to 99.53% [1][4][5]

Molecular Formula C₁₉H₂₁BrClNO₂ [1][6]

Molecular Weight 410.73 g/mol [1][6]

Appearance White to off-white solid [1]

Solubility (DMSO) ≥ 100 mg/mL [1]

Solubility (Water) Soluble with gentle warming [4]

CAS Number 74115-01-8 [1][6]

Table 2: In Vitro Activity of SKF-82958 Hydrobromide

Parameter Receptor Value
Assay

Condition
Reference

Binding Affinity

(K₀.₅)
Dopamine D1 4 nM

Radioligand

binding assay
[1][2][4]

Binding Affinity

(K₀.₅)
Dopamine D2 73 nM

Radioligand

binding assay
[1][2][4]

Functional

Potency (EC₅₀)
Dopamine D1 491 nM

Adenylyl cyclase

activation in rat

striatal

membranes

[1][2][4]
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Experimental Protocols
Protocol 1: Purity Validation by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general method for determining the purity of SKF-82958
hydrobromide. The exact conditions may need to be optimized for your specific HPLC system

and column.

1. Materials:

SKF-82958 hydrobromide sample

HPLC-grade acetonitrile

HPLC-grade water

Trifluoroacetic acid (TFA) or formic acid

C18 reverse-phase HPLC column

2. Sample Preparation:

Accurately weigh and dissolve a small amount of SKF-82958 hydrobromide in the mobile

phase to a final concentration of approximately 1 mg/mL.

Filter the sample solution through a 0.22 µm syringe filter before injection.

3. HPLC Conditions (Example):

Column: C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return

to initial conditions.
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Flow Rate: 1.0 mL/min

Detection Wavelength: 280 nm

Injection Volume: 10 µL

4. Data Analysis:

Integrate the peak areas of all detected peaks.

Calculate the purity by dividing the peak area of SKF-82958 by the total peak area of all

peaks and multiplying by 100.

Protocol 2: Activity Validation by cAMP Assay
This protocol describes a method to validate the D1 receptor agonist activity of SKF-82958
hydrobromide by measuring cAMP accumulation in a cell-based assay.

1. Materials:

HEK293 cells stably expressing the human dopamine D1 receptor.

Cell culture medium (e.g., DMEM with 10% FBS).

SKF-82958 hydrobromide.

Forskolin (positive control for adenylyl cyclase activation).

IBMX (phosphodiesterase inhibitor).

cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

2. Cell Culture and Seeding:

Culture the D1-expressing HEK293 cells according to standard protocols.

Seed the cells into a 96-well plate at an appropriate density and allow them to attach

overnight.
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3. Assay Procedure:

Prepare a serial dilution of SKF-82958 hydrobromide in assay buffer containing IBMX.

Remove the culture medium from the cells and replace it with the assay buffer containing

different concentrations of SKF-82958 hydrobromide. Include a vehicle control and a

positive control (e.g., a known D1 agonist or forskolin).

Incubate the plate at 37°C for 15-30 minutes.

Lyse the cells and measure the intracellular cAMP levels according to the instructions of your

chosen cAMP assay kit.

4. Data Analysis:

Plot the cAMP concentration against the logarithm of the SKF-82958 hydrobromide
concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

Mandatory Visualizations

Dopamine D1 Receptor Signaling Pathway

SKF-82958 Dopamine D1 Receptor Binds and Activates Gs Protein Activates

Adenylyl Cyclase

 Activates

cAMP Catalyzes Conversion

ATP

Protein Kinase A (PKA) Activates CREB Phosphorylates Gene Expression Modulates

Click to download full resolution via product page

Caption: Dopamine D1 Receptor Signaling Pathway activated by SKF-82958.
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Experimental Workflow for Purity and Activity Validation

Purity Validation

Activity Validation

Dissolve SKF-82958

Filter Sample

Inject into HPLC

Analyze Chromatogram

Validated Compound

Seed D1-expressing cells

Prepare SKF-82958 dilutions

Treat cells

Measure cAMP levels

Determine EC50

Receive SKF-82958

Click to download full resolution via product page

Caption: Workflow for validating SKF-82958 hydrobromide purity and activity.
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Troubleshooting Logic for Inconsistent Results

Inconsistent/No Effect

Verify Purity via HPLC?

Check Storage Conditions?

No

Purity < 95%

Yes

Perform Dose-Response?

No

Improper Storage

Yes

Validate Cell Line?

No

Suboptimal Concentration

Yes

Non-responsive Cells

Yes

Contact Supplier / Purify

Use Fresh Aliquot

Optimize Concentration

Use Validated Cells

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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